Cas no 158401-00-4 (2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone)

2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone structure
158401-00-4 structure
Product Name:2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone
CAS No:158401-00-4
MF:C8H2Cl3F3O
MW:277.455090045929
MDL:MFCD25460357
CID:1029351
Update Time:2025-07-22

2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone
    • Ethanone, 2,2,2-trifluoro-1-(3,4,5-trichlorophenyl)-
    • 2,2,2-Trifluoro-3',4',5'-trichloroacetophenone
    • 3',4',5'-Trichloro-2,2,2,-trifluoroacetophenone
    • 2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethan-1-one
    • AK136290
    • 3',4',5'-trichloro-2,2,2-trifluoroacetophenone
    • NVMZCQYOSPFJLE-UHFFFAOYSA-N
    • AX8257858
    • ST24038388
    • 2,2,2-trifluoro-1-(3,4,5-trichlorophenyl)-ethanone
    • 2,2,2-trifluoro-1-(3,4,5-trichloro-phenyl)-ethanone
    • MDL： MFCD25460357
    • Inchi： 1S/C8H2Cl3F3O/c9-4-1-3(2-5(10)6(4)11)7(15)8(12,13)14/h1-2H
    • InChI Key： NVMZCQYOSPFJLE-UHFFFAOYSA-N
    • SMILES： ClC1C(=C(C=C(C(C(F)(F)F)=O)C=1)Cl)Cl

Computed Properties

  • Exact Mass: 275.91246
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 244
  • XLogP3: 4.8
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.601±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (6.9E-3 g/L) (25 ºC),
  • PSA: 17.07

2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone Pricemore >>

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2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:158401-00-4)2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone
Order Number:A883436
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:09
Price ($):246.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:158401-00-4)2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone
A883436
Purity:99%
Quantity:25g
Price ($):246.0
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